Cas no 2373408-40-1 (methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate)
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl](3-methoxy-3-oxopropyl)amino]-, methyl ester, (3S)-
- methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate
-
- Inchi: 1S/C14H25NO6/c1-10(9-12(17)20-6)15(8-7-11(16)19-5)13(18)21-14(2,3)4/h10H,7-9H2,1-6H3/t10-/m0/s1
- InChI Key: BASUDBUVUYCGQM-JTQLQIEISA-N
- SMILES: C(OC)(=O)C[C@@H](N(C(OC(C)(C)C)=O)CCC(OC)=O)C
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563539-1g |
Methyl (S)-3-((tert-butoxycarbonyl)(3-methoxy-3-oxopropyl)amino)butanoate |
2373408-40-1 | 98% | 1g |
¥715 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0156-1G |
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate |
2373408-40-1 | 95% | 1g |
¥ 330.00 | 2023-03-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0156-1g |
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate |
2373408-40-1 | 95% | 1g |
¥330.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0156-1.0g |
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate |
2373408-40-1 | 95% | 1.0g |
¥330.0000 | 2024-08-03 |
methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate
Comprehensive Analysis of Methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate (CAS No. 2373408-40-1)
In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate (CAS No. 2373408-40-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated for convenience in research papers, belongs to the class of ester derivatives and is widely utilized in the synthesis of complex molecules, including peptide mimetics and chiral building blocks. Its stereospecific (3S) configuration makes it particularly valuable in asymmetric synthesis, a hot topic in modern drug discovery.
The molecular structure of methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate features multiple functional groups, including a tert-butoxycarbonyl (Boc) protecting group and two ester moieties. These groups contribute to its reactivity and stability under various conditions, making it a preferred choice for multi-step organic transformations. Researchers frequently explore its use in click chemistry and bioorthogonal reactions, which are currently trending in the context of targeted drug delivery systems and bioconjugation techniques.
One of the most searched questions regarding this compound revolves around its synthetic routes and scalability. Recent publications highlight optimized protocols for its preparation via enantioselective catalysis, addressing the growing demand for green chemistry approaches. The compound’s compatibility with microwave-assisted synthesis and flow chemistry platforms further enhances its industrial relevance, aligning with the global push toward sustainable manufacturing.
In the context of drug development, methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate serves as a key intermediate for protease inhibitors and neurological agents. Its role in the synthesis of peptidomimetics has been extensively studied, particularly for applications in oncology and anti-inflammatory therapies. These areas are of high interest to both academic researchers and pharmaceutical companies, as evidenced by the surge in related patent filings.
From a spectroscopic characterization perspective, this compound exhibits distinct NMR peaks and mass spectral patterns, which are critical for quality control in large-scale production. Analytical chemists often discuss its chromatographic behavior under reversed-phase conditions, a common query in online forums dedicated to HPLC method development. The compound’s logP value and solubility profile also make it a subject of interest in ADMET studies.
Emerging trends in computational chemistry have further propelled research on this molecule. Molecular docking simulations and DFT calculations are frequently employed to predict its interactions with biological targets, a topic that dominates recent conference proceedings. Such studies align with the broader industry focus on AI-driven drug design, where compounds like methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate serve as test cases for machine learning algorithms.
In summary, methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate (CAS No. 2373408-40-1) represents a multifaceted tool in synthetic and medicinal chemistry. Its applications span from academic research to industrial-scale production, with ongoing innovations ensuring its relevance in addressing contemporary challenges like precision medicine and environmentally benign synthesis.
2373408-40-1 (methyl (3S)-3-[tert-butoxycarbonyl-(3-methoxy-3-oxo-propyl)amino]butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)